![molecular formula C22H23ClN2O3 B2508638 2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide CAS No. 851405-31-7](/img/structure/B2508638.png)
2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide is a useful research compound. Its molecular formula is C22H23ClN2O3 and its molecular weight is 398.89. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- “AKOS024587106” has shown promise as a potential anticancer agent. Researchers have explored its effects on specific cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies have focused on its impact on cell cycle regulation, apoptosis, and tumor growth inhibition .
- Inflammation plays a crucial role in various diseases. Studies suggest that “AKOS024587106” may possess anti-inflammatory properties by modulating key pathways involved in immune responses. Researchers have investigated its effects on cytokine production, NF-κB signaling, and inflammatory cell infiltration .
- Neurodegenerative conditions like Alzheimer’s and Parkinson’s disease are characterized by neuronal damage. Some studies have explored the neuroprotective potential of “AKOS024587106.” It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation .
- Cardiovascular diseases remain a global health concern. Researchers have examined whether “AKOS024587106” could impact cardiovascular health. Studies have investigated its effects on blood pressure regulation, endothelial function, and vascular remodeling .
- Metabolic syndrome, diabetes, and obesity are interconnected conditions. Preliminary research suggests that “AKOS024587106” might influence metabolic pathways related to glucose homeostasis, lipid metabolism, and adipose tissue function. Further studies are needed to validate these findings .
- Some investigations have explored the antimicrobial potential of “AKOS024587106.” It may exhibit activity against certain bacteria, fungi, or parasites. Researchers have studied its mode of action and potential applications in infectious diseases .
Cancer Therapy and Targeted Treatment
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Health
Metabolic Disorders and Obesity
Antimicrobial Activity
properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN2O3/c1-14-4-5-15-13-16(20(26)25-19(15)12-14)10-11-24-21(27)22(2,3)28-18-8-6-17(23)7-9-18/h4-9,12-13H,10-11H2,1-3H3,(H,24,27)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXCFUBIGPSHSRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C(C)(C)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-2-methyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.